Cas no 1807291-49-1 (Methyl 3-cyano-5-hydroxy-2-methoxybenzoate)

• Product Name: Methyl 3-cyano-5-hydroxy-2-methoxybenzoate
• CAS No: 1807291-49-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952249
• Update Time: 2025-10-30

Methyl 3-cyano-5-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-hydroxy-2-methoxybenzoate

• Inchi： 1S/C10H9NO4/c1-14-9-6(5-11)3-7(12)4-8(9)10(13)15-2/h3-4,12H,1-2H3
• InChI Key： IYMOPGCPIFZEIR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6

Additional information on Methyl 3-cyano-5-hydroxy-2-methoxybenzoate

Methyl 3-cyano-5-hydroxy-2-methoxybenzoate (CAS No. 1807291-49-1): A Comprehensive Overview

Methyl 3-cyano-5-hydroxy-2-methoxybenzoate (CAS No. 1807291-49-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The chemical structure of Methyl 3-cyano-5-hydroxy-2-methoxybenzoate is defined by a benzene ring substituted with a cyano group at the 3-position, a hydroxy group at the 5-position, and a methoxy group at the 2-position. The methyl ester functionality at the carboxylic acid position further enhances its reactivity and utility in synthetic transformations. This combination of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for both academic research and industrial applications.

Recent studies have highlighted the potential of Methyl 3-cyano-5-hydroxy-2-methoxybenzoate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the cyano group and hydroxy group play crucial roles in modulating biological activity, while the methoxy group enhances solubility and bioavailability. These findings underscore the importance of Methyl 3-cyano-5-hydroxy-2-methoxybenzoate as a lead compound for further drug discovery efforts.

In addition to its pharmaceutical applications, Methyl 3-cyano-5-hydroxy-2-methoxybenzoate has been explored as a key intermediate in organic synthesis. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic substitutions, electrophilic additions, and coupling reactions. This makes it an invaluable building block for the synthesis of complex organic molecules, such as natural products and advanced materials.

The physical properties of Methyl 3-cyano-5-hydroxy-2-methoxybenzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 140 to 145°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various laboratory settings and industrial processes.

Safety considerations are an essential aspect of working with any chemical compound. While Methyl 3-cyano-5-hydroxy-2-methoxybenzoate is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working in well-ventilated areas, and following proper disposal procedures should be adhered to.

In conclusion, Methyl 3-cyano-5-hydroxy-2-methoxybenzoate (CAS No. 1807291-49-1) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and versatile reactivity make it an important molecule for advancing our understanding of chemical biology and developing new therapeutic agents. As ongoing research continues to uncover new insights into its properties and applications, Methyl 3-cyano-5-hydroxy-2-methoxybenzoate is poised to play an increasingly important role in the scientific community.